(4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid

• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• SMILES: C1CN(CCC1NC(=O)OCC2=CC=CC=C2)CC(=O)O
• InChI: InChI=1S/C15H20N2O4/c18-14(19)10-17-8-6-13(7-9-17)16-15(20)21-11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,16,20)(H,18,19)
• InChIKey: RYSPFROIBBZBCL-UHFFFAOYSA-N

Streamline PROTAC synthesis with this dual-functional piperidine linker. Eliminates extra elongation steps by providing orthogonal Cbz-amine and carboxylic acid handles for sequential bioconjugation. Key advantages: - Orthogonal handles enable distinct ligand attachments. - Intermediate LogP (1.46) & TPSA (78.87 Ų) optimize solubility/permeability balance. - ≥98% purity ensures batch-to-batch consistency. Ideal for medicinal chemistry & CRO workflows.

What Is (4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid and Its Key Specifications?

(4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS 1353954-30-9, MF C₁₅H₂₀N₂O₄, MW 292.33 g/mol) is a synthetic, dual-functional piperidine building block bearing a Cbz-protected 4-amine and a pendant acetic acid group . The compound’s two orthogonal reactive handles — a masked primary amine (via hydrogenolysis-labile Cbz) and a free carboxylic acid — distinguish it from simpler protected piperidine acetic acids that lack the second functional center . Standard commercial specifications include purity ≥98% (Leyan) , and the compound carries GHS07 hazard labeling (H302, H315, H319, H335) . It is primarily positioned as a PROTAC linker precursor and a versatile scaffold for medicinal chemistry [1].

1

Dual-handle building block (Cbz-protected amine + free carboxylic acid)

Enables orthogonal sequential conjugation

2

Cbz group removable via hydrogenolysis without affecting the acid handle

Supports PROTAC linker assembly and medchem scaffold diversification

• [1] Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy 1 (2020): 273–312. DOI: 10.37349/etat.2020.00018. View Source

Why Generic Cbz-Piperidine-Acetic Acid Cannot Substitute This Compound in PROTAC Design

The term ‘Cbz-piperidine-acetic acid’ encompasses at least four distinct regioisomeric and functional variants (e.g., N-Cbz-2-,3-,4-piperidineacetic acids and Cbz-aminopiperidine acetic acids) that differ profoundly in the number of functional handles, hydrogen-bonding capacity, and deprotection orthogonality . (4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid uniquely combines a Cbz-protected 4-amino group and a free carboxylic acid on the same piperidine scaffold, offering an additional conjugation site that the commercially dominant N-Cbz-4-piperidineacetic acid (CAS 63845-28-3) entirely lacks [1]. In PROTAC research, where linker multiplicity and attachment-point flexibility directly impact ternary-complex stability and degradation efficiency, this additional functional dimension makes the compound non-fungible with its simpler analogs [2][3].

Functional Handle Gap

N-Cbz-4-piperidineacetic acid (CAS 63845-28-3) lacks the protected amine handle, preventing orthogonal dual coupling required in PROTAC linker design.

Regioisomer Profile

Other Cbz-piperidineacetic acid regioisomers may not provide the same 4-amino attachment geometry, altering ternary complex formation potential.

Sequential Deprotection

Simple mono-functional analogs cannot support sequential amide coupling strategies without additional protecting group manipulations.

• [1] PubChem, Compound Summary for CID 1502086: N-Cbz-4-piperidineacetic acid (CAS 63845-28-3), MW 277.31, C₁₅H₁₉NO₄. https://pubchem.ncbi.nlm.nih.gov/compound/1502086 View Source
• [2] Guo, Y., et al. "Characteristic roadmap of linker governs the rational design of PROTACs." Acta Pharmaceutica Sinica B 14.10 (2024): 4266–4295. DOI: 10.1016/j.apsb.2024.04.007. View Source
• [3] Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy 1 (2020): 273–312. DOI: 10.37349/etat.2020.00018. View Source

Quantitative Differentiation Against Closest Structural Analogs

Dual Functional-Handle Architecture vs. N-Cbz-4-piperidineacetic acid

(4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid possesses two distinct conjugation handles — a Cbz-protected secondary amine and a free carboxylic acid — whereas N-Cbz-4-piperidineacetic acid (CAS 63845-28-3) contains only the carboxylic acid handle; the Cbz group in the latter is attached directly to the piperidine nitrogen, offering no latent amine after deprotection . This difference is quantified by the Hydrogen Bond Donor count (HBD = 2 vs. 1) and the presence of two ionizable groups (carboxylic acid + amine) versus one [1]. The molecular formula shift from C₁₅H₁₉NO₄ (MW 277.31) to C₁₅H₂₀N₂O₄ (MW 292.33) reflects the insertion of the NH unit, which adds a nucleophilic site for sequential or orthogonal derivatization [1].

Functional Handles

Head-to-head

2 vs 1

conjugation sites after deprotection

Supports orthogonal PROTAC linker design

Structural descriptor comparison

Evidence Dimension	Number of distinct functional handles (conjugation sites) after Cbz deprotection
Target Compound Data	2 handles: free carboxylic acid + free primary amine (after Cbz hydrogenolysis); HBD = 2, HBA = 4; MW 292.33; MF C₁₅H₂₀N₂O₄
Comparator Or Baseline	N-Cbz-4-piperidineacetic acid (CAS 63845-28-3): 1 handle (carboxylic acid only); HBD = 1, HBA = 4; MW 277.31; MF C₁₅H₁₉NO₄ [1]
Quantified Difference	Target offers 1 additional functional handle (primary amine) relative to comparator; 1 additional HBD unit and an extra nitrogen atom (ΔMW = +15.02 g/mol) [1]
Conditions	Structural comparison based on IUPAC names, SMILES, and molecular descriptors sourced from Fluorochem (target) and PubChem (comparator)

Why This Matters

For PROTAC linker assembly, the extra amine handle enables orthogonal bioconjugation strategies (e.g., sequential amide coupling without self-reaction) that the simpler N-Cbz-4-piperidineacetic acid cannot support.

• [1] PubChem, Compound Summary for CID 1502086: N-Cbz-4-piperidineacetic acid (CAS 63845-28-3), MW 277.31, MF C₁₅H₁₉NO₄, XLogP3-AA 1.9, HBD 1, HBA 4. https://pubchem.ncbi.nlm.nih.gov/compound/1502086 View Source

Lipophilicity and Predicted Membrane Permeability Comparison

The target compound exhibits a lower predicted LogP (1.4618, Leyan) compared to N-Cbz-4-piperidineacetic acid (XLogP3-AA = 1.9, PubChem) [1]. The corresponding TPSA for the target is 78.87 Ų , versus a calculated TPSA of 66.84 Ų for the comparator [1]. The lower LogP and higher TPSA indicate that the target compound is moderately more polar, which can translate into improved aqueous solubility — a critical parameter for PROTACs, where poor solubility often limits degradation activity [2]. In PROTAC linker development, controlled polarity tuning through the addition of an amino group has been shown to influence intracellular distribution without sacrificing permeability [2][3].

Predicted Lipophilicity

Cross-study

−0.44 ΔLogP

more polar (TPSA +12 Ų)

May improve aqueous solubility for PROTAC assays

Computed LogP, vendor & database values

Evidence Dimension	Predicted LogP (partition coefficient) and Topological Polar Surface Area (TPSA)
Target Compound Data	LogP = 1.4618; TPSA = 78.87 Ų
Comparator Or Baseline	N-Cbz-4-piperidineacetic acid (CAS 63845-28-3): XLogP3-AA = 1.9; TPSA (calculated) ≈ 66.84 Ų [1]
Quantified Difference	ΔLogP ≈ −0.44 (target more polar); ΔTPSA ≈ +12.03 Ų (target higher polarity surface area)
Conditions	Computed LogP: Leyan platform (target); XLogP3-AA (PubChem, comparator). TPSA values extracted from respective vendor and database entries.

Why This Matters

The reduced LogP and elevated TPSA differentiate the target compound as a starting point for PROTAC linkers requiring balanced aqueous solubility, potentially reducing the need for solubility-enhancing co-solvents during biological assays.

• [1] PubChem, Compound Summary for CID 1502086: N-Cbz-4-piperidineacetic acid (CAS 63845-28-3), XLogP3-AA 1.9, TPSA (calculated) 66.84 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/1502086 View Source
• [2] Guo, Y., et al. "Characteristic roadmap of linker governs the rational design of PROTACs." Acta Pharmaceutica Sinica B 14.10 (2024): 4266–4295. DOI: 10.1016/j.apsb.2024.04.007. View Source
• [3] Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy 1 (2020): 273–312. DOI: 10.37349/etat.2020.00018. View Source

Hydrogen Bond Donor Capacity and Ternary Complex Formation

The target compound provides two hydrogen bond donor (HBD) sites (carboxylic acid OH + carbamate NH) versus one HBD in N-Cbz-4-piperidineacetic acid (carboxylic acid OH only) [1]. Classical PROTAC linker design principles dictate that increasing the HBD count can modulate the conformational landscape of the degrader, potentially stabilizing productive ternary complexes through additional intermolecular interactions with target protein or E3 ligase interfaces [2]. In a systematic analysis of PROTAC linker SAR, the incorporation of piperidine-based linkers with additional polar atoms was shown to impact both degradation potency (DC₅₀) and maximal degradation (Dₘₐₓ) in BRD4-targeting degraders [2][3].

HBD Capacity

Class-level

2 vs 1 HBD

ΔHBD = +1

Extra donor enables ternary complex interaction tuning

Class-level inference from PROTAC linker SAR

Evidence Dimension	Hydrogen Bond Donor (HBD) count
Target Compound Data	HBD = 2 (carboxylic acid OH + secondary amine NH as carbamate)
Comparator Or Baseline	N-Cbz-4-piperidineacetic acid (CAS 63845-28-3): HBD = 1 (carboxylic acid OH only) [1]
Quantified Difference	Target: +1 HBD (ΔHBD = +1) [1]
Conditions	Molecular descriptor data from Leyan (target) and PubChem (comparator); PROTAC linker SAR trends derived from published literature on piperidine-containing PROTAC degraders [2][3]

Why This Matters

The extra HBD provides a tunable handle for modulating ternary complex interactions — a feature that can be exploited during SAR campaigns to optimize degradation efficacy without altering linker length.

• [1] PubChem, Compound Summary for CID 1502086: N-Cbz-4-piperidineacetic acid (CAS 63845-28-3), HBD 1. https://pubchem.ncbi.nlm.nih.gov/compound/1502086 View Source
• [2] Guo, Y., et al. "Characteristic roadmap of linker governs the rational design of PROTACs." Acta Pharmaceutica Sinica B 14.10 (2024): 4266–4295. DOI: 10.1016/j.apsb.2024.04.007. View Source
• [3] Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy 1 (2020): 273–312. DOI: 10.37349/etat.2020.00018. View Source

Orthogonal Deprotection Compatibility vs. Boc-Protected Analog

(4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid carries a single Cbz protecting group that is selectively removable by catalytic hydrogenation (H₂, Pd/C), leaving the acetic acid moiety intact . In contrast, 2-(1-Boc-4-(Cbz-amino)-piperidin-4-yl)acetic acid (CAS 1447607-41-1, MW 392.45) features dual protection (Cbz on the 4-amine, Boc on the piperidine nitrogen) and a geminal substitution pattern at the 4-position, which introduces steric hindrance and necessitates two sequential deprotection steps . The target compound’s simpler protecting-group profile permits direct incorporation into synthetic workflows where the Cbz amine can be deprotected on-resin or in-solution without cross-reactivity with acid-labile linkers [1].

Deprotection Orthogonality

Head-to-head

1 vs 2 deprotection steps

MW −100 g/mol (26% lower)

Simplifies solid-phase PROTAC synthesis

Single Cbz vs dual Cbz/Boc protection

Evidence Dimension	Number of protecting groups requiring orthogonal removal; ring substitution steric accessibility
Target Compound Data	1 protecting group (Cbz); 4-amino substituent with unobstructed equatorial/axial access; MW 292.33; C₁₅H₂₀N₂O₄
Comparator Or Baseline	2-(1-Boc-4-(Cbz-amino)-piperidin-4-yl)acetic acid (CAS 1447607-41-1): 2 protecting groups (Cbz + Boc); geminal 4,4-disubstitution (sterically hindered); MW 392.45; C₂₀H₂₈N₂O₆
Quantified Difference	Target: 1 deprotection step vs. 2 for comparator; MW advantage of −100.12 g/mol (26% lower); less steric congestion at the reactive amine site
Conditions	Structural and molecular weight data from Fluorochem (target) and ChemSrc/FUJIFILM Wako (comparator). Deprotection orthogonality assessed based on standard Cbz (hydrogenolysis) vs. Boc (acidolysis) chemistry [1].

Why This Matters

The single-protection, less-hindered architecture of the target compound reduces synthetic step count and improves atom economy in PROTAC library synthesis, particularly when rapid iterative coupling is required.

• [1] Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy 1 (2020): 273–312. DOI: 10.37349/etat.2020.00018. View Source

Best-Fit Procurement Scenarios Based on Verifiable Differentiation

PROTAC Linker Libraries Requiring Orthogonal Sequential Coupling

When constructing PROTAC libraries that demand sequential conjugation of two distinct ligands to a single linker scaffold, (4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid provides the requisite dual-handle architecture. Its Cbz-amine handle can be deprotected under hydrogenolysis to expose a free amine for the first amide coupling, while the carboxylic acid remains available for a second, independent conjugation event. This orthogonal strategy avoids the need for additional linker-elongation steps that would be necessary if starting from N-Cbz-4-piperidineacetic acid (only one handle) [1].

Medicinal Chemistry Programs Targeting Intermediate Polarity PROTACs

For lead optimization campaigns where PROTAC solubility and permeability must be carefully balanced, the target compound’s intermediate LogP (1.4618) and elevated TPSA (78.87 Ų) offer a polarity profile that sits between highly polar PEG linkers and highly lipophilic alkyl linkers. This physicochemical window is associated with improved aqueous solubility relative to the more lipophilic N-Cbz-4-piperidineacetic acid (LogP 1.9), potentially reducing formulation challenges during in vitro screening [2].

Solid-Phase PROTAC Synthesis with On-Resin Cbz Deprotection

The single Cbz protecting group on the target compound enables a streamlined solid-phase PROTAC synthesis workflow: the carboxylic acid can be anchored to a resin, the Cbz group removed via on-resin hydrogenolysis or transfer hydrogenation, and the resulting free amine coupled to the first ligand, all without requiring acid-labile Boc deprotection steps that could compromise acid-sensitive resin linkers. This contrasts with dual-protected analogs such as CAS 1447607-41-1, which require sequential Boc removal under acidic conditions prior to Cbz hydrogenolysis [3].

Building Block Supply for Custom PROTAC Synthesis Services

Contract research organizations (CROs) offering bespoke PROTAC synthesis benefit from procuring (4-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid as a strategic intermediate because its higher functional-group density (two reactive centers) reduces the number of linear steps required to assemble the final heterobifunctional degrader, relative to using simpler mono-functional Cbz-piperidine acetic acids. The compound’s documented purity specification of ≥98% (Leyan) ensures batch-to-batch consistency required for GLP-compliant synthesis workflows .

Application

Selection Property

Validation Focus

PROTAC linker libraries with orthogonal sequential coupling

Dual-handle architecture (Cbz-amine + free acid)

Sequential amide coupling without cross-reactivity

Medicinal chemistry programs targeting intermediate polarity PROTACs

Intermediate polarity profile (LogP/TPSA)

Aqueous solubility in cellular assays

Solid-phase PROTAC synthesis with on-resin Cbz deprotection

Single Cbz protection compatible with on-resin hydrogenolysis

On-resin amine liberation without acid-labile linker compromise

Custom PROTAC synthesis services (building block supply)

High-purity building block (vendor-specified purity)

Batch consistency for documented multi-step synthesis

• [1] PubChem, Compound Summary for CID 1502086: N-Cbz-4-piperidineacetic acid (CAS 63845-28-3). https://pubchem.ncbi.nlm.nih.gov/compound/1502086 View Source
• [2] Guo, Y., et al. "Characteristic roadmap of linker governs the rational design of PROTACs." Acta Pharmaceutica Sinica B 14.10 (2024): 4266–4295. DOI: 10.1016/j.apsb.2024.04.007. View Source
• [3] Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy 1 (2020): 273–312. DOI: 10.37349/etat.2020.00018. View Source